Cas no 1876414-50-4 (tert-Butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate)

• Product Name: tert-Butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate
• CAS No: 1876414-50-4
• MF: C₁₁H₁₂BrClN₂O₄
• MW: 351.580981254578
• CID: 5982127
• PubChem ID: 130559057
• Update Time: 2025-06-12

tert-Butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate
• Carbamic acid, N-(4-bromo-5-chloro-2-nitrophenyl)-, 1,1-dimethylethyl ester
• tert-butyl N-(4-bromo-5-chloro-2-nitrophenyl)carbamate
• 1876414-50-4
• EN300-4577334

• Inchi： 1S/C11H12BrClN2O4/c1-11(2,3)19-10(16)14-8-5-7(13)6(12)4-9(8)15(17)18/h4-5H,1-3H3,(H,14,16)
• InChI Key： ZXIAIMGOSCOZBD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(Cl)=C(Br)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 349.96690g/mol
• Monoisotopic Mass: 349.96690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.609±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±42.0 °C(Predicted)
• pka: 11.03±0.70(Predicted)

Additional information on tert-Butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate

Introduction to Tert-Butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate (CAS No. 1876414-50-4)

Tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate, with the CAS number 1876414-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of nitroaromatic derivatives, characterized by its unique structural features that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate consists of a phenyl ring substituted with bromine, chlorine, and nitro groups, further functionalized with a carbamate group attached to a tert-butyl moiety. This particular arrangement of substituents imparts distinct chemical properties that are exploited in various synthetic applications. The presence of bromine and chlorine atoms enhances the electrophilicity of the aromatic ring, making it susceptible to nucleophilic substitution reactions, which are pivotal in constructing more complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutic agents derived from nitroaromatic compounds. The nitro group, in particular, plays a crucial role in drug design due to its ability to undergo reduction to an amine, which can be further modified to introduce various pharmacophores. This transformation is particularly relevant in the synthesis of bioactive molecules targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop new scaffolds for small-molecule drugs. For instance, studies have demonstrated its effectiveness in generating derivatives with enhanced binding affinity to biological targets. The tert-butyl group not only provides steric hindrance but also influences the electronic properties of the molecule, which can be fine-tuned to optimize drug-like properties such as solubility, permeability, and metabolic stability.

The synthesis of tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the bromination and chlorination of a nitro-substituted benzene derivative, followed by carbamate formation using a suitable activating agent. This synthetic route underscores the importance of CAS No. 1876414-50-4 as a key intermediate in pharmaceutical manufacturing.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of nitroaromatic compounds. Molecular modeling studies have been instrumental in predicting the binding modes of tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate and its derivatives with target proteins. These insights have guided experimental efforts toward designing more potent and selective drug candidates.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by its substituents make it a candidate for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. The ability to tune these properties through structural modifications offers exciting opportunities for innovation in this field.

The environmental impact of using nitroaromatic compounds like tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate is also a subject of ongoing research. While these compounds are highly effective in synthetic applications, their persistence in the environment raises concerns about potential ecological risks. Efforts are being made to develop greener synthetic routes that minimize waste and reduce environmental footprint without compromising on yield and purity.

In conclusion, tert-butyl (4-bromo-5-chloro-2-nitrophenyl)carbamate represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool in pharmaceutical research and development, while its potential roles in materials science add another layer of significance. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in shaping future advancements.